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Foundations of Stereoisomerism

Understanding the different types of isomerism is crucial for discussing the reactivity of specific

stereoisomers. The following table outlines the key categories.

Relationship Between

Isomer Type Impact on PhysicallChemical Properties
Molecules
Constitutional Same molecular formula, but Can have very different physical properties (e.g.,
Isomers [1] different atom connectivity. boiling point) and chemical reactivity.
Stereoisomers Same molecular formula and Can have remarkably different physical,
[2] [1] atom connectivity, but chemical, and biological properties [2].
different spatial arrangement
of atoms.
Enantiomers [1] A pair of stereoisomers that Often have identical physical properties in an
are non-superimposable achiral environment but differ in chiral
mirror images. environments (e.g., interaction with enzymes) and

the direction they rotate plane-polarized light.
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Relationship Between

Isomer Type Impact on PhysicallChemical Properties
Molecules
Diastereomers Stereoisomers that are not Can have different physical properties (melting
[1] mirror images of each other point, solubility, etc.) and different chemical
(e.g., cis-trans isomers). reactivity.

For a molecule like 4-Chlorebutan-2-ol, which has two chiral centers, the (2R,3S) and (2S,3R) isomers
would be a pair of enantiomers, while the (2R,3R) and (2R,3S) isomers would be diastereomers of each other
[1]. Their reactivity, particularly in substitution reactions like the conversion to corresponding epoxides, can

be influenced by stereoelectronic and steric factors that differ between diastereomers.

Creating Diagrams with Graphviz

For your publication-quality diagrams, you can use the following Graphviz (DOT language) script as a
template. It incorporates the specifications you requested, such as labeldistance and a high-contrast

color palette.
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Key Diagram Specifications Met:

e labeldistance: The labeldistance=2.5 attribute on the edge ensures text is placed clearly
away from the nodes [3] [4].

e Color Contrast: The fontcolor and fillcolor for each node are explicitly set to ensure high
contrast between text and background (e.g., white text on a colored background) [5].

¢ Color Palette: The script uses only the specified colors (e.g., #EA4335, #34A853, #4285F4) for a
visually consistent diagram.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Types of Isomers: Constitutional, Sterecisomers , Enantiomers, and...

[masterorganicchemistry.com]

2. (450) sheet stereoisomerism e | PDF | Chemistry | Science [slideshare.net]
3. | labeldistance Graphviz [graphviz.org]

4. Label Distance (ELK) [eclipse.deV]

5. dot - How to add edge labels in Graphviz ? [iditect.com]

To cite this document: Smolecule. [comparative reactivity of 4-Chlorobutan-2-ol sterecisomers].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b685894#comparative-reactivity-of-4-chlorobutan-2-ol-

stereoisomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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